(1R)-N-ethyl-1-phenylethane-1-sulfonamide
Overview
Description
(1R)-N-ethyl-1-phenylethane-1-sulfonamide, or 1-EPS, is a synthetic chemical compound that has been developed for use in scientific research, particularly in the fields of biochemistry and physiology. It is a derivative of the naturally-occurring amino acid phenylalanine, and has been studied for its potential to act as an enzyme inhibitor and modulator of signal transduction pathways. In
Scientific Research Applications
1-EPS has been studied for its potential to act as an enzyme inhibitor and modulator of signal transduction pathways. It has been used to study the effects of dopamine and serotonin on cell signaling, as well as to examine the role of specific enzymes in the regulation of cell behavior. Additionally, 1-EPS has been studied for its potential to inhibit the activity of tyrosine kinase enzymes, which are involved in the regulation of cell growth and differentiation.
Mechanism of Action
1-EPS acts as a competitive inhibitor of tyrosine kinase enzymes, which are involved in the regulation of cell growth and differentiation. It binds to the active site of these enzymes and prevents them from binding to their substrates. Additionally, 1-EPS has been shown to modulate signal transduction pathways by acting as an agonist of G-protein coupled receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-EPS are still being studied, but it has been shown to have an inhibitory effect on tyrosine kinase enzymes, which are involved in the regulation of cell growth and differentiation. Additionally, it has been shown to modulate signal transduction pathways by acting as an agonist of G-protein coupled receptors.
Advantages and Limitations for Lab Experiments
1-EPS has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be isolated and purified using chromatographic techniques. Additionally, its ability to act as an enzyme inhibitor and modulator of signal transduction pathways makes it a useful tool for studying the effects of dopamine and serotonin on cell signaling. However, the precise mechanism of action of 1-EPS has not yet been fully elucidated, and its effects on biochemical and physiological processes are still being studied.
Future Directions
Given its potential to act as an enzyme inhibitor and modulator of signal transduction pathways, there are a number of potential future directions for 1-EPS research. These include further studies into its precise mechanism of action, as well as its effects on biochemical and physiological processes. Additionally, further studies could be conducted to explore its potential as a therapeutic agent for various diseases and disorders. Finally, research could be conducted to examine the potential for 1-EPS to interact with other compounds and drugs, as well as its potential for use in drug delivery systems.
Synthesis Methods
The synthesis of 1-EPS is relatively simple and can be achieved through a series of reactions involving the reaction of phenylalanine with ethanethiol and ethylchloroformate. The resulting product is then purified and isolated using chromatographic techniques.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-N-ethyl-1-phenylethane-1-sulfonamide involves the reaction of N-ethyl-1-phenylethanamine with a sulfonating agent to form the sulfonamide product.", "Starting Materials": [ "N-ethyl-1-phenylethanamine", "Sulfonating agent (e.g. sulfur trioxide, chlorosulfonic acid, or sulfamic acid)", "Solvent (e.g. dichloromethane, chloroform, or toluene)", "Base (e.g. sodium hydroxide or potassium carbonate)" ], "Reaction": [ "Dissolve N-ethyl-1-phenylethanamine in a suitable solvent.", "Add the sulfonating agent to the reaction mixture and stir at a suitable temperature (e.g. 0-5°C) for a suitable time (e.g. 1-2 hours).", "Quench the reaction by adding a suitable base (e.g. sodium hydroxide or potassium carbonate) to the reaction mixture.", "Extract the product with a suitable solvent (e.g. dichloromethane, chloroform, or toluene).", "Dry the organic layer over a suitable drying agent (e.g. magnesium sulfate or sodium sulfate).", "Concentrate the product under reduced pressure to obtain the desired (1R)-N-ethyl-1-phenylethane-1-sulfonamide product." ] } | |
CAS RN |
2648862-75-1 |
Product Name |
(1R)-N-ethyl-1-phenylethane-1-sulfonamide |
Molecular Formula |
C10H15NO2S |
Molecular Weight |
213.3 |
Purity |
95 |
Origin of Product |
United States |
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